Cas no 1805567-03-6 (Ethyl 5-chloro-3-cyano-2-formylbenzoate)

• Product Name: Ethyl 5-chloro-3-cyano-2-formylbenzoate
• CAS No: 1805567-03-6
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 4796166
• Update Time: 2025-11-02

Ethyl 5-chloro-3-cyano-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-3-cyano-2-formylbenzoate

• Inchi： 1S/C11H8ClNO3/c1-2-16-11(15)9-4-8(12)3-7(5-13)10(9)6-14/h3-4,6H,2H2,1H3
• InChI Key： DBFAROLXMBUKQS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(C=O)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 322
• XLogP3: 2
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 5-chloro-3-cyano-2-formylbenzoate

Ethyl 5-chloro-3-cyano-2-formylbenzoate (CAS No. 1805567-03-6): A Versatile Chemical Intermediate for Modern Applications

In the realm of specialty chemicals, Ethyl 5-chloro-3-cyano-2-formylbenzoate (CAS No. 1805567-03-6) has emerged as a compound of significant interest due to its unique structural features and broad utility in synthetic chemistry. This ester derivative, characterized by its chloro, cyano, and formyl functional groups, serves as a pivotal building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular formula, C₁₁H₈ClNO₃, reflects a balance of reactivity and stability, making it indispensable for researchers and industrial chemists alike.

The growing demand for multifunctional chemical intermediates like Ethyl 5-chloro-3-cyano-2-formylbenzoate is driven by trends in green chemistry and sustainable synthesis. As industries seek to minimize waste and optimize reaction efficiency, compounds with multiple reactive sites—such as this one—enable streamlined synthetic routes. Recent searches on platforms like Google Scholar and Reaxys highlight queries such as "efficient synthesis of benzoate derivatives" and "applications of chloro-cyano aromatic compounds," underscoring the relevance of this molecule in contemporary research.

From a structural perspective, the presence of the formyl group at the 2-position and the cyano group at the 3-position allows for diverse chemical transformations, including nucleophilic additions, condensations, and cyclizations. These reactions are critical in constructing heterocyclic frameworks found in many bioactive molecules. For instance, the 5-chloro substituent enhances the compound’s electrophilicity, facilitating its use in cross-coupling reactions—a topic frequently explored in catalysis research.

In pharmaceutical applications, Ethyl 5-chloro-3-cyano-2-formylbenzoate is a precursor to kinase inhibitors and antimicrobial agents, aligning with the surge in demand for targeted therapies. A 2023 market analysis by Chemical & Engineering News identified aromatic nitriles and esters as key growth segments, further validating the commercial potential of this compound. Researchers often search for "benzoate derivatives in drug discovery" or "chloro-cyano building blocks," reflecting its niche yet expanding role.

Beyond life sciences, this compound finds utility in material science, particularly in the design of organic electronic materials. Its conjugated system and electron-withdrawing groups make it a candidate for organic semiconductors and photovoltaic devices. With the rise of renewable energy technologies, inquiries like "aromatic esters in OLEDs" or "cyano-substituted benzoates for solar cells" have increased, highlighting interdisciplinary applications.

Handling and storage of Ethyl 5-chloro-3-cyano-2-formylbenzoate require standard laboratory precautions. While not classified as hazardous under most regulatory frameworks, its hygroscopic nature and sensitivity to moisture necessitate inert atmosphere storage. This aligns with industry best practices for high-value intermediates, a topic frequently addressed in chemical supply chain discussions.

In summary, Ethyl 5-chloro-3-cyano-2-formylbenzoate (CAS No. 1805567-03-6) exemplifies the convergence of synthetic versatility and industrial relevance. Its applications span cutting-edge fields, from precision medicine to sustainable energy, making it a compound worthy of attention in both academic and commercial spheres. As research trends evolve, this molecule is poised to remain at the forefront of innovative chemical solutions.